Cas no 7224-51-3 (Guanidine, 1,1'-[[21b-(b-D-glucopyranosyloxy)pregn-4-ene-3,20-diylidene]dinitrilo]di-,dihydrochloride (7CI,8CI))

• Product Name: Guanidine, 1,1'-[[21b-(b-D-glucopyranosyloxy)pregn-4-ene-3,20-diylidene]dinitrilo]di-,dihydrochloride (7CI,8CI)
• CAS No: 7224-51-3
• MF: C₁₃H₁₂I₂O₃
• MW: 470.041528701782
• CID: 579257
• PubChem ID: 5231616
• Update Time: 2025-04-19

Guanidine, 1,1'-[[21b-(b-D-glucopyranosyloxy)pregn-4-ene-3,20-diylidene]dinitrilo]di-,dihydrochloride (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Guanidine, 1,1'-[[21b-(b-D-glucopyranosyloxy)pregn-4-ene-3,20-diylidene]dinitrilo]di-,dihydrochloride (7CI,8CI)
• 1,6-diiodo-2,4,5-trimethoxynaphthalene
• DTXSID40411838
• 7224-51-3

• Inchi： 1S/C13H12I2O3/c1-16-9-6-10(17-2)12(15)7-4-5-8(14)13(18-3)11(7)9/h4-6H,1-3H3
• InChI Key： BGMHVSDVPFWKTJ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C2C(=C(C=CC2=1)I)OC)OC)OC

Computed Properties

• Exact Mass: 469.88666
• Monoisotopic Mass: 469.88759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69